Cas no 2408962-17-2 (tert-butyl N-[1-benzyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-yl]carbamate)

• Product Name: tert-butyl N-[1-benzyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-yl]carbamate
• CAS No: 2408962-17-2
• MF: C₁₅H₂₀N₄O₃
• MW: 304.344303131104
• CID: 6145201
• PubChem ID: 165701009
• Update Time: 2025-06-20

tert-butyl N-[1-benzyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-benzyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-yl]carbamate
• 2408962-17-2
• EN300-7548177

• Inchi： 1S/C15H20N4O3/c1-15(2,3)22-14(21)16-13-12(10-20)17-18-19(13)9-11-7-5-4-6-8-11/h4-8,20H,9-10H2,1-3H3,(H,16,21)
• InChI Key： KEMSMACTFZERLI-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(CO)N=NN1CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.15354051g/mol
• Monoisotopic Mass: 304.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.3Ų

Additional information on tert-butyl N-[1-benzyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-yl]carbamate

Professional Introduction to Compound with CAS No. 2408962-17-2 and Product Name: *tert-butyl N-[1-benzyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-yl]carbamate*

Compound with the CAS number 2408962-17-2 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. The product name, tert-butyl N-[1-benzyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-yl]carbamate, provides a detailed structural insight into its molecular composition, which includes a carbamate functional group attached to a benzyl-substituted triazole ring. This compound represents a fascinating example of how structural modifications can lead to novel pharmacological properties, making it a subject of intense research interest.

The carbamate moiety in this compound is known for its versatility in drug design. It serves as a key pharmacophore in various therapeutic agents due to its ability to form hydrogen bonds and interact with biological targets in a highly specific manner. The presence of the tert-butyl group further enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and oral bioavailability. These features make tert-butyl N-[1-benzyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-yl]carbamate an attractive candidate for further development as a potential drug candidate.

In recent years, there has been a surge in research focused on triazole derivatives due to their broad spectrum of biological activities. Triazoles are known for their ability to inhibit various enzymes and receptors involved in inflammatory responses, microbial infections, and even cancer cell proliferation. The benzyl and hydroxymethyl substituents on the triazole ring in this compound may contribute to its unique pharmacological profile by modulating the electronic properties of the ring and influencing its interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Emerging research suggests that triazole derivatives can interact with neurotransmitter systems, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The carbamate group may also play a role in modulating the activity of specific enzymes that are implicated in these neurodegenerative diseases. This opens up exciting possibilities for developing novel therapeutic strategies targeting these challenging conditions.

The synthesis of tert-butyl N-[1-benzyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-yl]carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex triazole core structure efficiently. These synthetic methodologies not only highlight the sophistication of modern chemical synthesis but also underscore the importance of innovation in developing new pharmaceuticals.

The pharmacokinetic properties of this compound are another area of active investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety profile. Preliminary studies suggest that tert-butyl N-[1-benzyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-yl]carbamate exhibits favorable solubility characteristics and moderate metabolic stability, which are essential attributes for a drug candidate. Further studies are needed to fully elucidate its pharmacokinetic profile and identify any potential metabolic pathways that could lead to drug-drug interactions.

In conclusion, compound with CAS number 2408962-17-2, known by its product name tert-butyl N-[1-benzyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-yl]carbamate, represents a promising avenue in pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing candidate for further development into novel therapeutic agents. As research continues to uncover new applications for triazole derivatives, this compound stands out as a beacon of innovation in drug discovery and development.